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Compound of Interest

Compound Name: Hyoscyamine hydrobromide

CAS No.: 306-03-6

Cat. No.: B1674124 Get Quote

Executive Summary
Immediate Action Required: Hyoscyamine hydrobromide is a potent anticholinergic tropane

alkaloid.[1] While not explicitly listed on the federal RCRA P-list (unlike its congeners nicotine or

epinephrine), its high acute toxicity (GHS Category 2/3) mandates that it be managed with the

rigor of an acutely hazardous substance.[2] Core Directive:DO NOT flush down drains. DO

NOT dispose of in regular trash. DO NOT mix with oxidizers. The only acceptable disposal

method is high-temperature incineration via a licensed hazardous waste vendor.

Chemical Profile & Hazard Identification
Rationale: Effective disposal requires understanding the stability and lethality of the compound.

Hyoscyamine acts by competitively blocking muscarinic acetylcholine receptors. In a waste

context, its environmental persistence and high potency mean that even small residues in

"empty" containers pose a risk to downstream handlers.[2]

Table 1: Physicochemical & Toxicological Data

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1674124?utm_src=pdf-interest
https://www.benchchem.com/product/b1674124?utm_src=pdf-body
https://www.chembk.com/en/chem/DL-Hyoscyamine
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data Operational Implication

CAS Number 306-03-6
Use for waste

profiling/manifesting.[2]

Molecular Formula

Nitrogen-bearing; requires

specific incineration

parameters to limit NOx.[2]

Solubility Soluble in water & alcohol

High mobility in water systems;

zero-tolerance for drain

disposal.[2]

Stability
Stable at room temp;

hydrolyzes in strong base

Chemical deactivation

(hydrolysis) is possible but not

recommended for lab-scale

disposal due to reversibility

risks.[2]

Acute Toxicity
Oral LD50 (Rat): ~200–375

mg/kg

Classified as Fatal/Toxic if

swallowed (H300/H301).[2]

Handle as high-hazard.

Target Organs CNS, Heart, Smooth Muscle
Exposure causes tachycardia,

mydriasis, and delirium.[2]

Regulatory Framework & Waste Classification
Expert Insight: Many researchers mistakenly search for Hyoscyamine on the EPA’s P-list

(Acutely Hazardous Wastes). It is not explicitly listed by name in 40 CFR 261.33. However,

relying solely on this technicality is a safety failure.

Federal Status (RCRA): Typically regulated as Non-RCRA Regulated Hazardous Waste

(unless it exhibits a characteristic like ignitability, which is rare for the salt form).

Best Practice Classification: Due to its high toxicity, treat it functionally as P-Listed

equivalent.[2] This means triple-rinsing containers and collecting the rinsate as hazardous

waste.[3]
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State Regulations: In stricter states (e.g., California, Washington, Minnesota), it may be

designated as "Extremely Hazardous Waste" based on LD50 criteria.[2] Always default to the

strictest local standard.

Disposal Workflow Visualization
The following diagram illustrates the "Cradle-to-Grave" lifecycle for Hyoscyamine waste.
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Figure 1: Decision logic for Hyoscyamine Hydrobromide waste streams, emphasizing the

capture of container rinsates.

Step-by-Step Disposal Protocol
Phase 1: Segregation & Packaging
Causality: Hyoscyamine is an alkaloid.[4][5] Mixing it with strong oxidizers (e.g., nitric acid,

peroxides) can cause exothermic reactions or degrade the molecule into unknown, potentially

more hazardous byproducts.[2]

Solid Waste (Pure Powder):

Leave in the original manufacturer vial if possible.

If transferring, use a Wide-Mouth HDPE or Amber Glass jar.[2]

Do not double-bag in simple zip-lock bags; use a rigid secondary container to prevent

puncture and dispersion.

Liquid Waste (Solutions):

Collect in a dedicated "Toxic Organic" waste stream.

Compatibility Check: Ensure the solvent base (e.g., Methanol, Water) is compatible with

the waste container material.[2]

pH Check: Ensure pH is between 5–9. Extreme pH can weaken containers during storage.

Empty Containers (The "P-List" Standard):

Even if not legally required by the federal P-list, Triple Rinse the empty original container

with a solvent capable of dissolving the residue (water or methanol).

Crucial: Pour the rinsate into the hazardous waste container, not down the sink. Deface

the label only after rinsing.

Phase 2: Labeling
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Self-Validating System: A label must communicate hazard without requiring a lookup.

Standard Tag: "Hazardous Waste."[3][6][7]

Chemical Name: Write "Hyoscyamine Hydrobromide" fully. Do not use abbreviations like

"Hyo HBr."

Hazard Checkbox: Check "Toxic" or "Acute Toxin."

Phase 3: Storage & Pickup
Store in a Satellite Accumulation Area (SAA) near the point of generation.

Keep container closed at all times except when adding waste (EPA requirement).

Ensure secondary containment (bin/tray) can hold 110% of the volume of the largest

container.

Emergency Spill Response
Rationale: Because Hyoscyamine is a powder, it disperses easily in air currents (HVAC),

posing an inhalation risk which is rapidly systemic.[2]

Evacuate & Isolate: If a spill >100mg occurs outside a fume hood, evacuate the immediate

area.

PPE: Don double nitrile gloves, lab coat, and a NIOSH N95 or P100 respirator.[2] Safety

goggles are mandatory (mydriasis risk).

Containment: Cover the spill with damp paper towels (to prevent dust generation) or use a

dedicated spill pillow.

Decontamination: Clean the area with a soap/water solution. Hyoscyamine is water-soluble.

[1][2]

Disposal: All cleanup materials (towels, gloves) must be bagged and disposed of as

hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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